7-Bromo-1-ethylnaphthalene
Overview
Description
7-Bromo-1-ethylnaphthalene is a derivative of naphthalene, which is an important starting material in various organic transformations . It is characterized by its molecular formula C10H7Br . The compound is also known by other names such as α-Bromonaphthalene, α-Naphthyl bromide, 1-Bromonaphthalene, and 1-Naphthyl bromide .
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Intercalators : A novel type of DNA intercalator based on 2,2'-binaphthalene, synthesized through the homocoupling of 7-bromo-1-methylnaphthalene, demonstrated significant binding ability to calf thymus DNA, suggesting potential applications in the study of DNA interactions and possibly in therapeutic agents (Kondo, Kinjo, & Yano, 2004).
Study of Ethylnaphthalene Pyrolysis : The pyrolysis of 1-ethylnaphthalene, which is structurally related to 7-bromo-1-ethylnaphthalene, was studied to understand the formation of soot and polycyclic aromatic hydrocarbons (PAHs) in fuel combustion. This research provides insights into the combustion behavior of alkylated naphthalenes found in various fuels (Yang, Lu, & Chai, 2009).
Biological and Environmental Applications
- Halogenated Metabolites with Biological Activities : Research on marine red algae identified highly brominated metabolites demonstrating strong inhibitory activities against protein tyrosine phosphatase 1B (PTP1B), a target for diabetes and obesity treatment. Although not directly related to this compound, this study highlights the potential of brominated compounds in biomedical research (Qin et al., 2010).
Material Science Applications
- Shear-Induced Crystallization of Polymers : The rheological properties of poly(3-hexylthiophene) solutions in nonvolatile solvents like 2-ethylnaphthalene were investigated to understand the impact of shear on solution crystallization. This research might inform the processing of polymer solutions for electronic and photovoltaic applications (Wie et al., 2014).
properties
IUPAC Name |
7-bromo-1-ethylnaphthalene |
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InChI |
InChI=1S/C12H11Br/c1-2-9-4-3-5-10-6-7-11(13)8-12(9)10/h3-8H,2H2,1H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
QGMAOYLJMYBXPH-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCC1=CC=CC2=C1C=C(C=C2)Br |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C12H11Br |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
235.12 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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